Cas no 2138359-26-7 (5-bromo-2-cyclopropyl-3-fluorobenzaldehyde)

• Product Name: 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde
• CAS No: 2138359-26-7
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• CID: 6212242
• PubChem ID: 165474869
• Update Time: 2025-05-19

5-bromo-2-cyclopropyl-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde
• EN300-1128830
• 2138359-26-7

• Inchi： 1S/C10H8BrFO/c11-8-3-7(5-13)10(6-1-2-6)9(12)4-8/h3-6H,1-2H2
• InChI Key： KNYITARBSNJRGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=O)C=1)C1CC1)F

Computed Properties

• Exact Mass: 241.97426g/mol
• Monoisotopic Mass: 241.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde

Professional Introduction to 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde (CAS No. 2138359-26-7)

5-bromo-2-cyclopropyl-3-fluorobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138359-26-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl aldehydes, characterized by the presence of a benzene ring substituted with bromine, cyclopropyl, and fluorine atoms. The unique structural arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for developing novel bioactive molecules.

The bromo and fluorine substituents in the molecule play a crucial role in modulating its reactivity and biological activity. The bromine atom, being highly electronegative, influences the electron distribution in the aromatic ring, enhancing its electrophilic nature. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. On the other hand, the fluorine atom introduces fluorine's unique electronic properties, including its ability to affect metabolic stability and binding affinity in biological targets.

The cyclopropyl group attached to the aromatic ring adds another layer of complexity to the compound's behavior. Cyclopropyl groups are known for their strain and rigidity, which can influence both the conformational preferences of the molecule and its interactions with biological targets. This structural feature has been leveraged in drug design to improve binding affinity and selectivity. For instance, cyclopropyl-containing molecules have shown promise in targeting enzymes such as kinases and proteases, where their rigid structure can mimic natural substrates or inhibitors.

Recent advancements in medicinal chemistry have highlighted the significance of 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde as a versatile building block for drug discovery. Researchers have utilized this compound to develop novel inhibitors targeting various therapeutic areas. One notable area is oncology, where small-molecule inhibitors are being sought to disrupt cancer cell proliferation and survival pathways. The combination of bromine and fluorine substituents in this compound makes it an attractive scaffold for designing molecules that can selectively inhibit key oncogenic enzymes.

In addition to oncology, 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde has been explored in the development of antimicrobial agents. The presence of halogen atoms on the aromatic ring enhances the compound's ability to interact with bacterial enzymes and DNA gyrase, leading to increased efficacy against resistant strains. Recent studies have demonstrated its potential as a precursor for synthesizing novel antibiotics that can overcome existing resistance mechanisms.

The agrochemical sector has also benefited from the utility of 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde. Its structural features make it a suitable candidate for developing new pesticides that target specific pests while minimizing environmental impact. By leveraging its reactivity and biological activity, researchers have been able to design compounds that exhibit potent insecticidal properties without harming beneficial organisms.

Synthetic methodologies for preparing 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde have seen significant advancements, enabling its large-scale production for industrial applications. One common approach involves the bromination of 2-cyclopropylbenzaldehyde followed by fluorination using appropriate fluorinating agents. These reactions are typically conducted under controlled conditions to ensure high yield and purity. The development of greener synthetic routes has further enhanced the sustainability of producing this compound, aligning with global efforts towards environmentally friendly chemical synthesis.

The analytical characterization of 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde is another critical aspect that ensures its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical environment, aiding researchers in understanding its reactivity and potential applications.

Future research directions for 5-bromo-2-cyclopropyl-3-fluorobenzaldehyde are likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers aim to identify derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Additionally, computational modeling techniques will play a crucial role in predicting the biological activity of new analogs before experimental synthesis.

In conclusion,5-bromo-2-cyclopropyl-3-fluorobenzaldehyde (CAS No. 2138359-26-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,5-bromo-2-cyclopropyl-3-fluorobenzaldehyde is poised to remain at the forefront of chemical innovation.